N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-[6-methylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H20N6OS2/c1-10(2)19-13-11-9-18-22(14(11)21-16(20-13)24-3)7-6-17-15(23)12-5-4-8-25-12/h4-5,8-10H,6-7H2,1-3H3,(H,17,23)(H,19,20,21)
• InChI Key: YCVVZIHFZBHABQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3=CC=CS3
• Molecular Formula: C16H20N6OS2
• Molecular Weight: 376.5 g/mol

Description

N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H20N6OS2 and its molecular weight is 376.5. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-(isopropylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has explored the transformations and reactivity of amino and carbonyl/nitrile groups in thiophenes towards the synthesis of thienopyrimidines and other heterocyclic derivatives. These compounds are synthesized through novel tandem transformations, indicating the chemical's utility in creating complex molecular structures with potential therapeutic applications (Pokhodylo et al., 2010).

Anticancer and Anti-5-lipoxygenase Activities

The synthesis and biological evaluation of pyrazolopyrimidine derivatives have been conducted, revealing their potential as anticancer and anti-5-lipoxygenase agents. This showcases the application of such chemicals in developing novel therapeutic agents targeting cancer and inflammatory diseases (Rahmouni et al., 2016).

Antimicrobial and Antitumor Activities

The chemical has been used as a precursor or intermediate in the synthesis of compounds demonstrating significant antimicrobial and antitumor activities. This includes the development of pyridothienopyrimidines and other derivatives showing promising results in vitro against various pathogens and cancer cell lines, highlighting its potential in the discovery of new drugs with antimicrobial and anticancer properties (Gad-Elkareem et al., 2011).

Mechanism of Action

Target of Action

The primary target of this compound is Succinate Dehydrogenase (SDH) . SDH is a key enzyme in the citric acid cycle and the electron transport chain, playing a crucial role in ATP production.

Mode of Action

The compound interacts with SDH through a strong hydrogen bond . This interaction inhibits the normal function of SDH, leading to disruption of energy production within the cell .

Biochemical Pathways

The inhibition of SDH affects the citric acid cycle and the electron transport chain , two critical biochemical pathways for energy production. The downstream effect is a decrease in ATP production, which can lead to cell death .

Result of Action

The compound’s action results in a significant decrease in ATP production, leading to cell death . This makes it effective against organisms that rely on SDH for energy production, such as certain fungi .